Cas no 175205-49-9 (4-(4-Aminomethylphenyl)-1,2,3-thiadiazole)

• Product Name: 4-(4-Aminomethylphenyl)-1,2,3-thiadiazole
• CAS No: 175205-49-9
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• MDL: MFCD00085168
• CID: 134489
• PubChem ID: 2737287
• Update Time: 2025-04-19

4-(4-Aminomethylphenyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• [4-(thiadiazol-4-yl)phenyl]methanamine,hydrochloride
• Benzenemethanamine,4-(1,2,3-thiadiazol-4-yl)-
• 4-(1,2,3-Thiadiazol-4-yl)benzylamine hydrochloride
• 4-(1,2,3-Thiadiazol-4-yl)benzoicamine
• 4-(1,2,3-Thiadiazol-4-yl)benzylamineHCl
• 4-(1,2,3-THIODIAZOL-4-YL)BENZYLAMINE HYDROCHLORIDE
• 4-[4-(Aminomethyl)phenyl]-1,2,3-thiadiazole hydrochloride
• [4-(1,2,3-Thiadiazol-4-yl)phenyl]methylamine hydrochloride
• (4-(1,2,3-Thiadiazol-4-yl)phenyl)MethanaMine hydrochloride
• 4-(4-Aminomethylphenyl)-1,2,3-thiadiazole
• BDBM50458418
• 253308-23-5
• (4-(1,2,3-Thiadiazol-4-yl)phenyl)methanaminehydrochloride
• 175205-49-9
• CHEMBL4207578
• 1-[4-(1,2,3-THIADIAZOL-4-YL)PHENYL]METHANAMINE HYDROCHLORIDE
• CHEBI:195126
• WUUGGOQPXZDQNW-UHFFFAOYSA-N
• [4-(thiadiazol-4-yl)phenyl]methanamine;hydrochloride
• DTXSID70371971
• W-206214
• 4-(1,2,3-thiadiazol-4-yl)benzylamine hydrochloride, AldrichCPR
• MS-21988
• FT-0616445
• SCHEMBL1855124
• 4-(1,2,3-THIADIAZOL-4-YL)BENZYLAMINE, 95%+
• 4-(1,2,3-Thiadiazol-4-yl)benzylamine hydrochloride 95%
• 4-(1,2,3-Thiadiazol-4-yl)benzylamine hydrochloride, 95+%
• Oprea1_493892
• SDCCGMLS-0065992.P001
• DB-395334
• 4-(1,2,3-thiadiazol-4-yl)benzyl amine
• SCHEMBL632993
• 4-(1,2,3-thiadiazol-4-yl)benzylamine
• CS-0021998
• Q27453179
• CHEMBL3775458
• 4-(1,2,3-THIADIAZOL-4-YL)BENZYLAMINE HCL
• Benzenemethanamine, 4-(1,2,3-thiadiazol-4-yl)-
• 2QC
• MFCD00085168
• EN300-6479024
• C80014
• [4-(1,2,3-thiadiazol-4-yl)phenyl]methanamine
• STL506058
• 4-[1,2,3]-thiadiazol-4-ylbenzylamine
• 4-[1,2,3]thiadiazol-4-ylbenzylamine
• 4-(1,2,3-Thiadiazol-4-yl)benzenemethanamine
• HR-0359
• AKOS006230302
• 1-[4-(1,2,3-Thiadiazol-4-Yl)phenyl]methanamine
• (4-(1,2,3-Thiadiazol-4-yl)phenyl)methanamine
• FWSCINFUBQNPJM-UHFFFAOYSA-N

• MDL： MFCD00085168
• Inchi： 1S/C9H9N3S.ClH/c10-5-7-1-3-8(4-2-7)9-6-13-12-11-9;/h1-4,6H,5,10H2;1H
• InChI Key： WUUGGOQPXZDQNW-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C2C=CC(CN)=CC=2)N=N1

Computed Properties

• Exact Mass: 227.02800
• Monoisotopic Mass: 227.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.269 g/cm3
• Melting Point: 94 °C
• Boiling Point: 356.4°Cat760mmHg
• Flash Point: 169.4°C
• PSA: 80.04000
• LogP: 3.16610

4-(4-Aminomethylphenyl)-1,2,3-thiadiazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines